Cas no 31581-11-0 (1,4-Naphthalenedione,2,3-bis(chloromethyl)-)

• Product Name: 1,4-Naphthalenedione,2,3-bis(chloromethyl)-
• CAS No: 31581-11-0
• MF: C₁₂H₈Cl₂O₂
• MW: 255.09672164917
• CID: 308453
• PubChem ID: 35853
• Update Time: 2025-04-19

1,4-Naphthalenedione,2,3-bis(chloromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,4-Naphthalenedione,2,3-bis(chloromethyl)-
• 2,3-bis(chloromethyl)naphthalene-1,4-dione
• 2,3-Bis(chloromethyl)-1,4-naphthoquinone
• CHEMBL167813
• tert-butyl?4-bromopyridin-2-ylcarbamate
• BRN 3271044
• SCHEMBL3271510
• 2,3-di(chloromethyl)-1,4-dihydronaphthalene-1,4-dione
• 31581-11-0
• 1,4-NAPHTHOQUINONE, 2,3-BIS(CHLOROMETHYL)-
• DTXSID50185472

• Inchi： 1S/C12H8Cl2O2/c13-5-9-10(6-14)12(16)8-4-2-1-3-7(8)11(9)15/h1-4H,5-6H2
• InChI Key： GYYQVIJEJDNZFI-UHFFFAOYSA-N
• SMILES： ClCC1C(C2C=CC=CC=2C(C=1CCl)=O)=O

Computed Properties

• Exact Mass: 253.99024
• Monoisotopic Mass: 253.990135
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 34.1
• XLogP3: 2.2

Experimental Properties

• Density: 1.39
• Boiling Point: 377.6°Cat760mmHg
• Flash Point: 159.6°C
• Refractive Index: 1.59
• PSA: 34.14
• LogP: 2.83980

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthoquinones
• Naphthoquinones